Adenosine A2B Receptor

Target Description

ADORA2B, the Adenosine A2B Receptor, is a G protein-coupled receptor activated by adenosine. It plays a crucial role in various physiological and pathological processes, including inflammation, angiogenesis, tissue repair, and immune regulation. Its expression is often upregulated in hypoxic and inflammatory conditions, making it a promising therapeutic target for diseases such as asthma, inflammatory bowel disease, and certain cancers. Modulating ADORA2B activity offers potential for novel pharmacological interventions.